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Compound of Interest

Compound Name:

1-Hydroxy-4-((2-

methoxyethyl)amino)anthraquinon

e

CAS No.: 63467-00-5

Cat. No.: B12676393

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Hydroxy-4-((2-
methoxyethyl)amino)anthraquinone, a synthetic anthraquinone derivative. This document

will delve into its chemical identity, properties, and analytical methodologies, while also

touching upon the broader context of anthraquinone compounds in scientific research and

development.

Chemical Identity and Core Properties
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone, identified by the CAS Number 63467-

00-5, is a distinct member of the anthraquinone family.[1] Its core structure is based on

anthracene, with two ketone groups at positions 9 and 10, a hydroxyl group at position 1, and a

(2-methoxyethyl)amino group at position 4.

Synonyms:
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1-Hydroxy-4-[(2-methoxyethyl)amino]anthracene-9,10-dione[1]

9,10-Anthracenedione, 1-hydroxy-4-[(2-methoxyethyl)amino]-[1]

EINECS 264-214-8[1]

While specific, experimentally determined properties for this exact compound are not readily

available in public literature, we can infer certain characteristics based on the general

properties of related anthraquinone derivatives.

Table 1: Physicochemical Properties of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone
and Related Analogues

Property

1-Hydroxy-4-((2-
methoxyethyl)amin
o)anthraquinone
(CAS: 63467-00-5)

1-Amino-4-
hydroxyanthraquin
one (CAS: 116-85-
8)

1-Hydroxy-4-[(2-
hydroxyethyl)amin
o]anthraquinone
(CAS: 38933-95-8)

Molecular Formula
C17H15NO4

(Predicted)
C14H9NO3 C16H13NO4

Molecular Weight
297.31 g/mol

(Predicted)
239.23 g/mol 283.28 g/mol [2]

Appearance Data not available
Dark brown to purple

powder
Data not available

Melting Point Data not available ~250 °C Data not available

Solubility

Likely soluble in

organic solvents,

sparingly soluble in

water.

Practically insoluble in

water; Freely soluble

in alcohol, benzene,

chloroform, ether,

glacial acetic acid,

HCl.

Data not available

Analytical Characterization: High-Performance
Liquid Chromatography (HPLC)
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The primary documented application for 1-Hydroxy-4-((2-
methoxyethyl)amino)anthraquinone is in analytical separation via High-Performance Liquid

Chromatography (HPLC).[1] This technique is crucial for isolating and quantifying the

compound, which is a fundamental requirement for any research or development application,

including pharmacokinetic studies.[1]

Reverse-Phase HPLC Methodology
A standard reverse-phase (RP) HPLC method can be employed for the analysis of this

compound.[1] The separation is based on the differential partitioning of the analyte between a

nonpolar stationary phase and a polar mobile phase.

Experimental Protocol: HPLC Analysis

Column: A Newcrom R1 HPLC column is a suitable choice for this separation.[1]

Mobile Phase: A simple mobile phase consisting of a mixture of acetonitrile (MeCN), water,

and an acidifier is effective.[1]

For standard UV detection, phosphoric acid can be used.

For applications compatible with Mass Spectrometry (MS), formic acid should be

substituted for phosphoric acid.[1]

Detection: UV-Vis detection at an appropriate wavelength based on the compound's

absorbance spectrum.

Scalability: This method is scalable and can be adapted for preparative separation to isolate

impurities or for pharmacokinetic analysis.[1]
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Sample Preparation

HPLC System

Data Analysis

Sample containing
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone

Dissolve in
appropriate solvent

Filter to remove
particulates

Injector RP-HPLC Column
(e.g., Newcrom R1) UV-Vis or MS Detector

Chromatogram Quantification
and Analysis

Established Applications Emerging & Research Applications

Anthraquinone Scaffold

Dyes and Pigments Drug Development
(e.g., Anticancer) Advanced Materials Chemical Sensors

Textile Industry
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Click to download full resolution via product page

Caption: Overview of the application areas for anthraquinone derivatives.

Conclusion
1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS: 63467-00-5) is a specific

anthraquinone derivative with a confirmed application in HPLC analysis. While detailed

experimental data on its physicochemical properties, synthesis, and biological activity are not

extensively documented in publicly accessible literature, this guide provides a framework for its

study based on the well-established chemistry of related compounds. Further research into this

molecule could unveil novel properties and applications, contributing to the broader fields of

chemistry, materials science, and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyethyl)amino)anthraquinone]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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